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Compound of Interest

Compound Name: 2-ethoxy-N-(3-pyridinyl)acetamide

Cat. No.: B12585163

Get Quote

Executive Summary & Compound Identity
2-ethoxy-N-(3-pyridinyl)acetamide is a synthetic small molecule often utilized as a building

block in medicinal chemistry or as a structural probe in structure-activity relationship (SAR)

studies (e.g., for kinase inhibitors or ion channel modulators).[1] Its structure combines a 3-

aminopyridine core with an ethoxyacetyl tail, imparting specific solubility and stability

characteristics that differ from its regioisomers.

Critical Isomer Distinction
WARNING: This compound is frequently confused with its regioisomer, N-(2-ethoxypyridin-3-

yl)acetamide. Verify your CAS number and structure before proceeding.
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Feature Target Compound Common Isomer (Caution)

Name
2-ethoxy-N-(3-

pyridinyl)acetamide

N-(2-ethoxypyridin-3-

yl)acetamide

Structure
Ethoxy group is on the acetyl

chain.

Ethoxy group is on the pyridine

ring.[2]

CAS Number 600139-98-8 63756-63-8

Formula C₉H₁₂N₂O₂ C₉H₁₂N₂O₂

MW 180.20 g/mol 180.20 g/mol

Physicochemical Profile & Stability
Understanding the chemical nature of this amide is prerequisite to proper handling.

Hygroscopicity: The pyridine nitrogen is a hydrogen bond acceptor, making the solid

potentially hygroscopic. Moisture uptake can lead to hydrolysis of the amide bond over

extended periods or inaccurate weighing.

Oxidation Sensitivity: The pyridine ring is susceptible to N-oxidation if exposed to strong

oxidizing agents or prolonged light/air exposure in solution.

Solubility:

Primary Solvent:DMSO (Dimethyl sulfoxide) is the preferred solvent for stock solutions (up

to 50-100 mM).

Secondary Solvent:Ethanol (lower solubility than DMSO, but useful for evaporation).

Aqueous: Poor solubility in neutral water. Requires pre-dissolution in organic solvent

before aqueous dilution.

Storage Requirements
Solid State Storage
To maintain purity >98% over 12+ months:
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Temperature: Store at -20°C.

Atmosphere: Store under inert gas (Argon or Nitrogen) if possible.

Container: Amber glass vials with Teflon-lined caps to prevent light exposure and moisture

ingress.

Desiccation: Keep vials inside a secondary container (desiccator or sealed jar with silica gel).

Solution Storage (Stock)
Solvent: Anhydrous DMSO (molecular sieve treated).

Concentration: 10 mM to 50 mM recommended.

Conditions: Aliquot into single-use volumes (e.g., 20-50 µL) to avoid freeze-thaw cycles.

Store at -80°C for long-term (>1 month) or -20°C for short-term.

Stability: Stable in DMSO at -20°C for ~3 months.

Experimental Protocols
Protocol A: Stock Solution Preparation (Standard 10
mM)
Objective: Create a stable, precipitate-free stock solution for biological assays.

Materials:

Solid 2-ethoxy-N-(3-pyridinyl)acetamide (MW: 180.20 g/mol )

Anhydrous DMSO (Grade: Cell Culture Tested)

Vortex mixer

1.5 mL Amber Microcentrifuge Tubes

Procedure:
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Equilibration: Remove the product vial from the freezer and allow it to warm to room

temperature (approx. 30 mins) before opening. This prevents condensation from forming on

the hygroscopic solid.

Weighing: Accurately weigh 1.80 mg of solid into a microcentrifuge tube.

Calculation:

For 1.80 mg at 10 mM (0.01 M):

Solubilization: Add 1000 µL (1 mL) of anhydrous DMSO.

Mixing: Vortex vigorously for 30 seconds. Inspect visually; the solution should be clear and

colorless.

Aliquoting: Immediately dispense into 50 µL aliquots in amber tubes.

Storage: Label with Compound Name, Conc., Date, and Solvent. Freeze at -20°C or -80°C.

Protocol B: Aqueous Dilution for Cellular Assays
Objective: Dilute the hydrophobic stock into culture media without causing precipitation

("crashing out").

Procedure:

Thaw: Thaw a single aliquot of 10 mM DMSO stock at room temperature. Vortex briefly.

Intermediate Dilution (Optional but Recommended):

Prepare a 10x working solution in media/buffer containing 1-5% DMSO first, rather than

dumping 100% DMSO stock directly into 100% aqueous media.

Example: To get 10 µM final in assay:

Dilute 10 mM stock 1:100 into buffer (Result: 100 µM).

Add this 100 µM solution 1:10 to cells.
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Direct Dilution Method:

Place the pipette tip submerged in the rapidly stirring media.

Slowly eject the DMSO stock.

Max DMSO Tolerance: Ensure final DMSO concentration is <0.5% (v/v) to avoid solvent

toxicity in cells.

Workflow Visualizations
Figure 1: Reconstitution & Storage Workflow
This diagram outlines the critical decision points for handling the solid compound to ensure

long-term stability.
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Caption: Step-by-step workflow for reconstituting 2-ethoxy-N-(3-pyridinyl)acetamide to

minimize hydrolytic degradation.
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Figure 2: Serial Dilution Strategy
This diagram illustrates the "Intermediate Step" method to prevent compound precipitation

during biological assays.
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Caption: Recommended dilution cascade to maintain solubility in aqueous buffers.

Troubleshooting Guide
Issue Possible Cause Corrective Action

Precipitation upon dilution
Rapid addition of DMSO stock

to water; High concentration.

Use the "Intermediate Dilution"

step (Fig 2). Warm buffer to

37°C. Sonicate briefly.

Yellowing of solid
Oxidation of pyridine ring or

amide hydrolysis.

Check purity by LC-MS. If

<90%, discard. Store under

Argon in future.

Inconsistent Assay Data
Freeze-thaw degradation or

moisture absorption.

Use single-use aliquots.

Ensure vial was at RT before

opening.

Solubility limit reached
Compound lipophilicity is

higher than expected.

Add a solubilizing agent like

Tween-80 (0.1%) or

Cyclodextrin to the assay

buffer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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